2H-Pyran, tetrahydro-2-[4-(trifluoromethyl)phenoxy]-

• CAS RN: 134142-88-4
• Molecular Formula: C12H13F3O2
• Molecular Weight: 246.22 g/mol
• IUPAC Name: 2-[4-(trifluoromethyl)phenoxy]oxane
• InChI: InChI=1S/C12H13F3O2/c13-12(14,15)9-4-6-10(7-5-9)17-11-3-1-2-8-16-11/h4-7,11H,1-3,8H2
• InChI Key: MFXGEWSWEYECRG-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OC2=CC=C(C=C2)C(F)(F)F

Description

2H-Pyran, tetrahydro-2-[4-(trifluoromethyl)phenoxy]- is a useful research compound. Its molecular formula is C12H13F3O2 and its molecular weight is 246.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4-(Trifluoromethyl)-phenol (40 g) in dichloromethane (100 ml) was added at 0° C. dropwise to a solution of dihydropyran (53 g) in dichloromethane (100 ml) and aqueous HCl (200 μl) The reaction was allowed to reach room temperature, then quenched with saturated sodium bicarbonate (×1). The organic layer was separated and dried (MgSO4), concentrated in vacuo to give the sub-title compound (81 g)

Synthesis routes and methods II

Procedure details

a solution of 4-(trifluoromethyl)phenol (2.44 g, 15 mmol) in dichloromethane (5 ml) was added to a solution of 3,4-dihydro-2H-pyran (4.10 ml, 45 mmol) and a 3.6 M solution of hydrogen chloride in ethyl acetate (0.015 ml, 0.05 mmol) in dichloromethane (10 ml). The reaction mixture was stirred at room temperature for 16 h. It was diluted with ethyl acetate (100 m) and washed with a saturated aqueous solution of sodium hydrogencarbonate (100 ml). The aqueous phase was extracted with ethyl acetate (2×30 ml). The combined organic layers were dried over magnesium sulphate. The solvent was removed in vacuo. The crud product was purified by flash chromatography on silica (90 g), using ethyl acetate/heptane 1:10 as eluent to give 3.09 g of 2-(4-(trifluoromethyl)phenoxy)tetrahydropyran.